![molecular formula C7H12O2 B3058972 Cyclopentyl acetate CAS No. 933-05-1](/img/structure/B3058972.png)
Cyclopentyl acetate
Overview
Description
Cyclopentyl acetate is a chemical compound with the molecular formula C7H12O2 . It is also known by other names such as Cycloamyl acetate and Acétate de cyclopentyle . It is used as a chemical intermediate .
Synthesis Analysis
This compound can be synthesized from cyclopentene through two steps: an initial addition-esterification reaction of cyclopentene with acetic acid and the subsequent transesterification reaction with methanol . Another synthesis method involves cyclopentene and acetic acid entering fixed bed reactors with a sulfonic acid type cation exchange resin catalyst for esterification .Molecular Structure Analysis
The molecular structure of this compound consists of 7 carbon atoms, 12 hydrogen atoms, and 2 oxygen atoms . The molecular weight is 128.169 Da .Chemical Reactions Analysis
The addition-esterification and transesterification reactions involved in the synthesis of this compound are exothermic . The free energy changes increase with a rise in temperature, indicating that low temperature is favorable for the reactions in the temperature range from 273.15 to 373.15 K .Physical And Chemical Properties Analysis
The liquid heat capacities of this compound were estimated using the Ruzicka–Domalski group contribution method . The standard enthalpy of formation and standard entropy of gaseous this compound were estimated by the Yoneda group contribution method . The standard vaporization enthalpy of this compound was estimated by the Ducros group contribution method .Scientific Research Applications
Thermodynamic Analysis in Chemical Industry
Cyclopentyl acetate, through its derivative cyclopentanol, plays a crucial role in the chemical industry. Cyclopentanol is synthesized from cyclopentene in two steps: an initial addition-esterification reaction with acetic acid and a subsequent transesterification reaction with methanol. Thermodynamic calculations for these reactions suggest that low temperatures are favorable, and the experimental results align with these theoretical predictions. This thermodynamic analysis is vital for optimizing production processes in the chemical industry (Yao et al., 2015).
Solvent Applications in Green Chemistry
Cyclopentyl methyl ether, closely related to this compound, has been used successfully as a solvent in the synthesis of 1,3-dioxanes and 1,3-dioxolanes. This process, under Dean-Stark conditions, utilizes acetalization of aliphatic and aromatic aldehydes or ketones, employing ammonium salts as environmentally friendly acidic catalysts. This novel solvent/catalyst system highlights the potential of cyclopentyl derivatives in promoting sustainable and less harmful chemical processes (Azzena et al., 2015).
Role in Microbial Storage Polymer Production
This compound derivatives like acetic acid are pivotal in the study of microbial behavior under varying conditions, such as in wastewater treatment processes. Research using Paracoccus pantotrophus demonstrated that the presence of external substrates like acetic acid leads to the accumulation of storage polymers like poly(beta-hydroxybutyrate), which are crucial for microbial growth and sustainability in fluctuating environments (van Aalst-van Leeuwen et al., 1997).
Chiral Ligand Applications in Biotechnology
Optically active trans‐2‐(N,N‐dialkylamino)cyclopentanols and their acetates, related to this compound, have been synthesized and used as chiral ligands. These compounds show potential in applications like the preparation of cyclopentylic analogs of various molecules and in enantioselective additions, indicating their significance in the development of chirally pure substances in pharmaceuticals and other fields (González‐Sabín et al., 2006).
Green Solvent for Polymerization Processes
Cyclopentyl methyl ether, a compound related to this compound, has been used as a green solvent in polymerization processes like reversible-addition fragmentation chain transfer and nitroxide-mediated polymerizations. This usage underscores its potential as an environmentally friendly alternative to traditional organic solvents in polymer science, enhancing sustainability in material production (Abreu et al., 2016).
Flexible pH-Sensitive Solubility-Switching Material
Spirocyclic acetal-modified dextran, incorporating cyclopentyl acetals, demonstrates the potential of cyclopentyl derivatives in creating bioresponsive polymers. These materials can be used in drug delivery systems due to their pH-triggered solubility switching capabilities, showcasing the versatility of this compound in biomedical applications (Graham & Broaders, 2019).
Anticancer Activity Studies
Studies on compounds like hydroxytyrosyl acetate, structurally similar to this compound, reveal their potential in inhibiting cancer cell growth. Such research highlights the relevance of acetate derivatives in developing new therapeutic agents for cancer treatment (Mateos et al., 2013).
Safety and Hazards
Cyclopentyl acetate is combustible . In case of skin contact, it is recommended to take off immediately all contaminated clothing and rinse skin with water . If inhaled, one should move to fresh air . In case of eye contact, rinse cautiously with plenty of water . If swallowed, drink water and consult a doctor if feeling unwell .
Mechanism of Action
Target of Action
Cyclopentyl acetate is a chemical compound used in various industrial applications. It’s primarily used in the chemical industry, for instance, as a solvent .
Pharmacokinetics
Like other small organic compounds, it is likely to be absorbed through the skin or respiratory tract if exposed, distributed throughout the body, metabolized primarily in the liver, and excreted via the kidneys .
Biochemical Analysis
Biochemical Properties
Cyclopentyl acetate participates in biochemical reactions, particularly in the synthesis of cyclopentanol, a crucial chemical intermediate . The process involves an addition-esterification reaction of cyclopentene with acetic acid, followed by a transesterification reaction with methanol
Molecular Mechanism
The molecular mechanism of this compound primarily involves its role in the synthesis of cyclopentanol . The reactions are exothermic, and the free energy changes increase with a rise in temperature, indicating that low temperature is favorable for the reactions
Properties
IUPAC Name |
cyclopentyl acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O2/c1-6(8)9-7-4-2-3-5-7/h7H,2-5H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFPCLQKFNXUAAK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1CCCC1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20239370 | |
Record name | Cyclopentyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20239370 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
933-05-1 | |
Record name | Cycloamyl acetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=933-05-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cyclopentyl acetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000933051 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cyclopentyl acetate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=55885 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Cyclopentyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20239370 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Cyclopentyl acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.059 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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